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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B008357

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the leaching characteristics of Disperse
Orange 30, a common azo dye, from several polymer matrices. Understanding the migration
potential of such dyes is critical in assessing the safety and suitability of polymeric materials in
a range of applications, from textiles and consumer goods to food packaging and medical
devices. This report summarizes available data, details experimental methodologies for
assessing leaching, and provides a framework for comparative analysis.

Executive Summary

The potential for chemical compounds to leach from polymeric materials is a significant
concern in material science and toxicology. Disperse Orange 30, due to its molecular structure
and application in dyeing hydrophobic polymers, presents a notable case for migration studies.
This guide explores the leaching behavior of this dye from four common polymers:
Polyethylene Terephthalate (PET), Polylactic Acid (PLA), Polyamide (PA), and Polycarbonate
(PC). While direct comparative quantitative data for Disperse Orange 30 across all these
polymers is not extensively available in published literature, existing studies on similar dyes
and additives, alongside established migration testing protocols, allow for a robust comparative
assessment. Generally, factors such as the polymer's crystallinity, the affinity of the dye for the
polymer, temperature, and the nature of the contacting liquid significantly influence the extent
of leaching.
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Comparative Data on Leaching

Due to the limited availability of direct comparative studies on the leaching of Disperse Orange
30 from a wide range of polymers, this section presents a qualitative comparison based on
existing literature on disperse dye migration and the properties of the polymers themselves.
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Polymer Matrix

Key Characteristics
Influencing
Leaching

Expected Leaching
Potential of
Disperse Orange
30

Supporting
Evidence

Polyethylene
Terephthalate (PET)

High crystallinity,
strong intermolecular

forces.

Low to Moderate. The
dye has a high affinity
for PET, but the
polymer's dense
structure can limit
migration. Leaching
may be more
pronounced at
elevated

temperatures.

Studies on the thermal
migration of disperse
dyes on PET show
good fastness,
suggesting lower
leaching under normal

conditions.

Polylactic Acid (PLA)

Lower glass transition
temperature and
crystallinity compared
to PET.

Moderate to High. The
less compact structure
of PLA may facilitate
the diffusion of the
dye. Higher thermal
migration of disperse
dyes has been
observed in PLA
compared to PET.[1]

[2]

Research indicates
that PLA exhibits a
greater degree of
thermal migration for
disperse dyes, leading
to lower wash
fastness compared to
PET.[1][2]

Polyamide (PA)

Amorphous regions
and the ability to
absorb water, which
can act as a

plasticizer.

Moderate. The
presence of polar
amide groups can
influence interactions
with the dye and
surrounding media.
Water absorption can
facilitate the migration

of additives.

Studies on the
migration of other
small molecules, such
as caprolactam, from
polyamide into food
simulants
demonstrate its

potential for leaching.

[3]

Polycarbonate (PC)

Amorphous structure

with a relatively high

Low to Moderate. The

rigid structure of PC at

General principles of

polymer science
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glass transition ambient temperatures  suggest that the

temperature. would be expected to amorphous but rigid
hinder dye migration. nature of PC would
However, leaching provide a moderate

could be a concern at barrier to dye

higher temperatures migration under
or with aggressive typical use conditions.
solvents.

Experimental Protocols

To facilitate standardized and comparable leaching studies, the following detailed experimental
protocols for solvent extraction and subsequent quantitative analysis are provided. These
protocols are based on established methods for migration testing of food contact materials and
analysis of textile dyes.

Sample Preparation

» Material Procurement: Obtain samples of PET, PLA, PA, and PC dyed with a known
concentration of Disperse Orange 30.

» Sample Conditioning: Prior to testing, condition all polymer samples at a controlled
temperature and humidity (e.g., 23 °C and 50% relative humidity) for at least 48 hours.

e Surface Area to Volume Ratio: Cut the polymer samples into standardized dimensions (e.g.,
1 cm x 5 cm strips) to ensure a consistent surface area-to-volume ratio for the leaching
experiment.

Leaching (Migration) Test

e Food Simulants: Prepare the following food simulants as leaching media:
o Simulant A: 10% (v/v) ethanol in deionized water (for aqueous and alcoholic foods).
o Simulant D2: Vegetable oil (for fatty foods).

o Alternative Solvent: Acetonitrile can be used as an aggressive solvent to simulate worst-
case scenario leaching.
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e Immersion: Place a known mass and surface area of the polymer sample into a clean, inert
glass vial.

» Solvent Addition: Add a specified volume of the chosen simulant to the vial, ensuring the
polymer sample is fully submerged. A standard surface area-to-volume ratio (e.g., 6 dmz2 of
sample per 1 L of simulant) should be maintained.

 Incubation: Seal the vials and incubate them under controlled temperature and time
conditions. Recommended test conditions:

o Accelerated testing: 40 °C for 10 days.
o Elevated temperature testing: 60 °C for 2 hours.

o Sampling: At predetermined time intervals (e.g., 24, 48, 120, and 240 hours), withdraw an
aliquot of the leachate for analysis.

Quantitative Analysis by High-Performance Liquid
Chromatography (HPLC)

e |nstrumentation:

o High-Performance Liquid Chromatograph (HPLC) system equipped with a photodiode
array (PDA) or a UV-Vis detector.

o Asuitable C18 reversed-phase column.

» Mobile Phase: A gradient of acetonitrile and water is typically used. For example, starting
with a 40:60 (v/v) mixture and gradually increasing the acetonitrile concentration.

» Standard Preparation: Prepare a series of standard solutions of Disperse Orange 30 in the
chosen simulant at known concentrations to create a calibration curve.

« Injection and Analysis: Inject a known volume of the leachate sample and the standard
solutions into the HPLC system.
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o Detection: Monitor the absorbance at the maximum wavelength of Disperse Orange 30
(approximately 450 nm).

» Quantification: Determine the concentration of Disperse Orange 30 in the leachate samples
by comparing their peak areas to the calibration curve.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for assessing the
leaching of Disperse Orange 30 from polymer matrices.
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Caption: Experimental workflow for leaching analysis of Disperse Orange 30.
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Logical Relationship of Leaching Factors

The leaching of a dye from a polymer matrix is a complex process influenced by several
interconnected factors. The following diagram illustrates these relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.lcms.cz [Icms.cz]
o 2. chem.libretexts.org [chem.libretexts.org]

» 3. Migration study of caprolactam from polyamide 6 sheets into food simulants - PMC
[pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b008357?utm_src=pdf-body-img
https://www.benchchem.com/product/b008357?utm_src=pdf-custom-synthesis
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/720005552en_f652d6a5b7/720005552en.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/04%3A_Extraction/4.06%3A_Step-by-Step_Procedures_For_Extractions
https://pmc.ncbi.nlm.nih.gov/articles/PMC6233396/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6233396/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

 To cite this document: BenchChem. [Leaching of Disperse Orange 30: A Comparative
Analysis from Various Polymer Matrices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008357#leaching-comparison-of-disperse-orange-30-
from-different-polymer-matrices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b008357#leaching-comparison-of-disperse-orange-30-from-different-polymer-matrices
https://www.benchchem.com/product/b008357#leaching-comparison-of-disperse-orange-30-from-different-polymer-matrices
https://www.benchchem.com/product/b008357#leaching-comparison-of-disperse-orange-30-from-different-polymer-matrices
https://www.benchchem.com/product/b008357#leaching-comparison-of-disperse-orange-30-from-different-polymer-matrices
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b008357?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

